oxadiarrhot
oxadiarrhot
Brand Name:
Vulcanchem
CAS No.:
124449-74-7
VCID:
VC0053537
InChI:
InChI=1S/C14H10BrN4O4.2Na/c15-9-3-1-7(2-4-9)11-13(21)23-10(18-19-11)5-8-6-16-14(22)17-12(8)20;;/h1-6,13,18H,(H2,16,17,20,22);;/q-1;2*+1/b10-5+;;
SMILES:
C1=CC(=CC=C1C2=NNC(=CC3=CNC(=O)NC3=O)OC2[O-])Br.[Na+].[Na+]
Molecular Formula:
C14H10BrN4Na2O4+
Molecular Weight:
424.14 g/mol
oxadiarrhot
CAS No.: 124449-74-7
Main Products
VCID: VC0053537
Molecular Formula: C14H10BrN4Na2O4+
Molecular Weight: 424.14 g/mol
| CAS No. | 124449-74-7 |
|---|---|
| Product Name | oxadiarrhot |
| Molecular Formula | C14H10BrN4Na2O4+ |
| Molecular Weight | 424.14 g/mol |
| IUPAC Name | disodium;(2E)-5-(4-bromophenyl)-2-[(2,4-dioxo-1H-pyrimidin-5-yl)methylidene]-3,6-dihydro-1,3,4-oxadiazin-6-olate |
| Standard InChI | InChI=1S/C14H10BrN4O4.2Na/c15-9-3-1-7(2-4-9)11-13(21)23-10(18-19-11)5-8-6-16-14(22)17-12(8)20;;/h1-6,13,18H,(H2,16,17,20,22);;/q-1;2*+1/b10-5+;; |
| Standard InChIKey | KQQPXIWJNFOGEO-XKYXOGKGSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=NN/C(=C\C3=CNC(=O)NC3=O)/OC2[O-])Br.[Na+].[Na+] |
| SMILES | C1=CC(=CC=C1C2=NNC(=CC3=CNC(=O)NC3=O)OC2[O-])Br.[Na+].[Na+] |
| Canonical SMILES | C1=CC(=CC=C1C2=NNC(=CC3=CNC(=O)NC3=O)OC2[O-])Br.[Na+].[Na+] |
| Synonyms | oxadiarrhot |
| PubChem Compound | 6441206 |
| Last Modified | Nov 11 2021 |
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